Cas no 3517-42-8 (Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-)

• Product Name: Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-
• CAS No: 3517-42-8
• MF: C₂₅H₃₆O₆
• MW: 432.549748420715
• CID: 308391
• PubChem ID: 271898
• Update Time: 2025-04-19

Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-
• [2-[(8R,9S,10R,13S,14S,17R)-3-acetyloxy-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 3beta,17,21-trihydroxypregn-5-en-20-one 3,21-di(acetate)
• 3517-42-8
• SR-01000316320-1
• Pregn-5-en-20-one,21-bis(acetyloxy)-17-hydroxy-, (3.beta.)-
• [2-(3-acetyloxy-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
• Oprea1_872909
• NSC115895
• Oprea1_216900
• DTXSID40956613
• SR-01000316320
• 17-hydroxy-20-oxopregn-5-ene-3,21-diyl diacetate
• NSC-115895

• Inchi： 1S/C25H36O6/c1-15(26)30-14-22(28)25(29)12-9-21-19-6-5-17-13-18(31-16(2)27)7-10-23(17,3)20(19)8-11-24(21,25)4/h5,18-21,29H,6-14H2,1-4H3
• InChI Key： OTNAVSJAMNLXPF-UHFFFAOYSA-N
• SMILES： OC1(C(COC(C)=O)=O)CCC2C3CC=C4CC(CCC4(C)C3CCC21C)OC(C)=O

Computed Properties

• Exact Mass: 432.25100
• Monoisotopic Mass: 432.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.90000
• LogP: 3.74420